Cas no 6214-18-2 (Isopropyl benzenesulfonate)

Isopropyl benzenesulfonate is an organic sulfonate ester characterized by its role as an alkylating agent and intermediate in organic synthesis. Its key advantages include its stability under controlled conditions and reactivity in nucleophilic substitution reactions, making it valuable for introducing the isopropyl group into target molecules. The compound is often utilized in pharmaceutical and agrochemical manufacturing due to its efficient transfer of the isopropyl moiety. Its well-defined chemical properties allow for predictable reaction outcomes, while its compatibility with various solvents enhances versatility in synthetic applications. Proper handling is essential due to its potential sensitivity to hydrolysis under acidic or basic conditions.
Isopropyl benzenesulfonate structure
Isopropyl benzenesulfonate structure
Product Name:Isopropyl benzenesulfonate
CAS No:6214-18-2
MF:C9H12O3S
MW:200.254781723022
MDL:MFCD04038771
CID:520246
Update Time:2025-05-23

Isopropyl benzenesulfonate Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonic acid,1-methylethyl ester
    • Isopropyl Benzenesulfonate
    • Benzenesulfonic acid isopropyl ester
    • propan-2-yl benzenesulfonate
    • IsopropylBenzenesulfonate
    • Benzenesulfonic acid, 1-methylethyl ester
    • AK167578
    • Isopropyl Besylate
    • YQZZXXKFKTWDPY-UHFFFAOYSA-N
    • RP25789
    • FCH1366755
    • Benzenesulfonic Acid 1-Methylethyl Ester
    • Isopropyl benzenesulfonate
    • MDL： MFCD04038771
    • Inchi： 1S/C9H12O3S/c1-8(2)12-13(10,11)9-6-4-3-5-7-9/h3-8H,1-2H3
    • InChI Key： YQZZXXKFKTWDPY-UHFFFAOYSA-N
    • SMILES： S(C1C=CC=CC=1)(=O)(=O)OC(C)C

Computed Properties

  • Exact Mass: 200.05100
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 232
  • XLogP3: 2
  • Topological Polar Surface Area: 51.8

Experimental Properties

  • Boiling Point: 291.7°C at 760 mmHg
  • Refractive Index: 1.5020
  • Solubility: Soluble in chloroform and ethyl acetate.
  • PSA: 51.75000
  • LogP: 2.88110

Isopropyl benzenesulfonate Security Information

Isopropyl benzenesulfonate Customs Data

  • HS CODE：2905199090
  • Customs Data：

    China Customs Code:

    2905199090

    Overview:

    2905199090. Other saturated monohydric alcohols. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2905199090. saturated monohydric alcohols. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

Isopropyl benzenesulfonate Pricemore >>

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Isopropyl benzenesulfonate Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:6214-18-2)Isopropyl Benzenesulfonate
Order Number:LE15576
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:12
Price ($):discuss personally
Email:18501500038@163.com

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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:6214-18-2)Isopropyl Benzenesulfonate
LE15576
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
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